Cas no 24761-88-4 (Acetic acid, 2-diazo-,butyl ester)

• Product Name: Acetic acid, 2-diazo-,butyl ester
• CAS No: 24761-88-4
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 254777
• PubChem ID: 135732
• Update Time: 2025-04-19

Acetic acid, 2-diazo-,butyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-diazo-,butyl ester
• (E)-1-butoxy-2-diazonioethenolate
• 24761-88-4
• Butyl diazoacetate
• n-butyl diazoacetate
• Acetic acid, diazo-, butyl ester

• Inchi： 1S/C6H10N2O2/c1-2-3-4-10-6(9)5-8-7/h5H,2-4H2,1H3
• InChI Key： LHIPHZAUEPUWRF-UHFFFAOYSA-N
• SMILES： O(C(C=[N+]=[N-])=O)CCCC

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.4

Experimental Properties

• PSA: 60.44